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Compound of Interest

Diphenyl(vinyl)sulfonium
Compound Name:
trifluoromethanesulfonate

Cat. No.: B1354423

An In-depth Technical Guide to Diphenyl(vinyl)sulfonium Trifluoromethanesulfonate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and reactivity of diphenyl(vinyl)sulfonium trifluoromethanesulfonate, a versatile
reagent in organic synthesis with applications in the development of novel therapeutics.

Molecular Structure and Identification

Diphenyl(vinyl)sulfonium trifluoromethanesulfonate is an organic salt consisting of a
diphenyl(vinyl)sulfonium cation and a trifluoromethanesulfonate (triflate) anion. The positively
charged sulfur atom is bonded to two phenyl groups and a vinyl group, rendering the 3-carbon
of the vinyl group highly electrophilic.

Molecular Structure:
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Caption: Molecular structure of Diphenyl(vinyl)sulfonium Trifluoromethanesulfonate.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 247129-88-0[1]
Molecular Formula C15H13F303S2[1]
Molecular Weight 362.4 g/mol [1]

ethenyl(diphenyl)sulfanium;trifluoromethanesulf
IUPAC Name
onate[2]

1S/C14H13S.CHF303S/c1-2-15(13-9-5-3-6-10-
InChl 13)14-11-7-4-8-12-14;2-1(3,4)8(5,6)7/h2-
12H,1H2;(H,5,6,7)/q+1:/p-1[2]

InChiKey OKDGDBRZMJINKLV-UHFFFAOYSA-M[2]
C=C--INVALID-LINK--C2=CC=CC=C2.C(F)(F)
SMILES
(F)S(=0)(=0)[O-][2]
MDL Number MFCD22123284[1]

Physicochemical Properties

Diphenyl(vinyl)sulfonium trifluoromethanesulfonate is typically described as a light-yellow
oil or a solid/semi-solid.[3] It is slightly hygroscopic and should be stored under an inert
atmosphere.[4] Specific physical properties such as melting point, boiling point, and density are
not consistently reported in the literature, likely due to its nature as a reactive salt that may
decompose upon heating.

Table 2: Spectroscopic Data
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Technique Data

o (ppm): 7.93-7.82 (m, 4H, ArH), 7.75-7.64 (m,
6H, ArH), 7.51 (dd, J=16.5, 9.5 Hz, 1H,

1H NMR (400 MHz, CDCls) CH2=CH), 6.72 (dd, J=9.5, 2.5 Hz, 1H,
HHC=CH), 6.57 (dd, J=16.5, 2.5 Hz, 1H,
HHC=CH)[4]

5 (ppm): 138.1 (1), 134.6 (d), 131.6 (d), 130.5

13C NMR (100.5 MHz, CDCls) @), 125.0 (5), 1234 (@[]

IR Data not readily available in detail.

Experimental Protocols
Synthesis of Diphenyl(vinyl)sulfonium
Trifluoromethanesulfonate

The synthesis of diphenyl(vinyl)sulfonium trifluoromethanesulfonate is most commonly
achieved through a two-step process developed by Aggarwal and colleagues, which involves
the preparation of a precursor, (2-bromoethyl)diphenylsulfonium trifluoromethanesulfonate,

followed by elimination to form the vinyl group.[5]

Step 1: Synthesis of (2-Bromoethyl)diphenylsulfonium Trifluoromethanesulfonate
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Synthesis of (2-Bromoethyl)diphenylsulfonium Trifluoromethanesulfonate

Diphenyl sulfide
2-Bromoethyl trifluoromethanesulfonate

Reflux in Toluene
(inert atmosphere)

Cooling and Precipitation
Filtration
Washing with Et2O

(2-Bromoethyl)diphenylsulfonium
trifluoromethanesulfonate (white solid)

Click to download full resolution via product page
Caption: Workflow for the synthesis of the precursor.
Detailed Protocol:

« To a solution of diphenyl sulfide in toluene under an inert atmosphere (e.g., argon or
nitrogen), add 2-bromoethyl trifluoromethanesulfonate.

+ Reflux the mixture for the appropriate time until the reaction is complete (monitoring by TLC
is recommended).

¢ Cool the reaction mixture to room temperature, which should result in the precipitation of a
white solid.

« If precipitation is incomplete, diethyl ether can be added to facilitate it.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b1354423?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ Collect the solid by filtration, wash with diethyl ether, and dry under vacuum to yield (2-
bromoethyl)diphenylsulfonium trifluoromethanesulfonate. The reported melting point for this
intermediate is 86.5-88 °C.[4]

Step 2: Synthesis of Diphenyl(vinyl)sulfonium Trifluoromethanesulfonate

Synthesis of Diphenyl(vinyl)sulfonium Trifluoromethanesulfonate

(2-Bromoethyl)diphenylsulfonium
trifluoromethanesulfonate

Potassium bicarbonate
(or other base)
in THF/Water

Extraction with CH2Cl2
Drying over MgSOa
Solvent Removal

Diphenyl(vinyl)sulfonium
trifluoromethanesulfonate (light-yellow oil)

Click to download full resolution via product page

Caption: Workflow for the final product synthesis.

Detailed Protocol:

¢ Dissolve (2-bromoethyl)diphenylsulfonium trifluoromethanesulfonate in a mixture of
tetrahydrofuran (THF) and water.
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e Add potassium bicarbonate (or another suitable base) and stir the mixture at room
temperature.

e The reaction progress can be monitored by the disappearance of the starting material.
e Once the reaction is complete, extract the aqueous mixture with dichloromethane.

e Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate
under reduced pressure to afford diphenyl(vinyl)sulfonium trifluoromethanesulfonate as
a light-yellow oil in excellent yield.[5]

Chemical Properties and Reactivity

Diphenyl(vinyl)sulfonium trifluoromethanesulfonate is a powerful Michael acceptor. The
electron-withdrawing sulfonium group polarizes the vinyl group, making the (-carbon highly
susceptible to nucleophilic attack. This reactivity is the basis for its wide range of applications in
organic synthesis.

General Reaction Mechanism:
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General Reactivity of Vinylsulfonium Salts

Diphenyl(vinyl)sulfonium Salt + Nucleophile (Nu~)

Michael Addition

Sulfur Ylide Intermediate

Intramolecular Reaction
(e.g., cyclization, rearrangement)

Final Product
(e.g., cyclopropane, aziridine, morpholine)

Diphenyl sulfide (leaving group)

Click to download full resolution via product page

Caption: General reaction pathway with nucleophiles.

Key Reactions and Applications:

o Cyclopropanation: In the presence of a suitable base, it reacts with compounds containing

active methylene groups to form cyclopropane derivatives.[5]

o Aziridination: It reacts with primary amines to yield aziridines.[1]

e Synthesis of Heterocycles: It is extensively used in annulation reactions to synthesize a

variety of heterocycles, including morpholines, thiomorpholines, and piperazines. For
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instance, Aggarwal's group demonstrated its use in synthesizing morpholines from [3-amino
alcohols with high yields (94-98%).[1]

Safety and Handling

Diphenyl(vinyl)sulfonium trifluoromethanesulfonate is a reactive chemical and should be
handled with appropriate safety precautions.

Table 3: Hazard Information

Hazard Description
GHS Pictogram GHSO07 (Exclamation mark)[3]
Signal Word Warning[3]

H302: Harmful if swallowed. H315: Causes skin
Hazard Statements irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[3]

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray. P280: Wear
protective gloves/protective clothing/eye
Precautionary Statements protection/face protection. P305+P351+P338: IF
IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[6]

Handling and Storage:

Handle in a well-ventilated area, preferably in a fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

Store in a tightly sealed container under an inert atmosphere (argon or nitrogen) to protect
from moisture.

Keep in a cool, dark place at room temperature.[3]
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Applications in Drug Development

The ability of diphenyl(vinyl)sulfonium trifluoromethanesulfonate to facilitate the rapid
construction of complex molecular scaffolds, particularly various saturated heterocycles that
are prevalent in many drug candidates, makes it a valuable tool for medicinal chemists. Its use
in the late-stage functionalization of complex molecules further enhances its utility in drug
discovery and development programs.

Conclusion

Diphenyl(vinyl)sulfonium trifluoromethanesulfonate is a highly versatile and reactive
reagent with significant applications in modern organic synthesis. Its ability to act as a Michael
acceptor allows for the efficient formation of a wide range of carbocyclic and heterocyclic
structures. This guide provides essential information for researchers and professionals in the
field of drug development to effectively and safely utilize this powerful synthetic tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1354423#diphenyl-vinyl-sulfonium-
trifluoromethanesulfonate-molecular-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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